1-(1,3-Thiazol-5-yl)ethane-1-thiol

• Molecular Formula: C5H7NS2
• Molecular Weight: 145.3 g/mol
• IUPAC Name: 1-(1,3-thiazol-5-yl)ethanethiol
• InChI: InChI=1S/C5H7NS2/c1-4(7)5-2-6-3-8-5/h2-4,7H,1H3
• InChI Key: ORZCOFYDPRGIEY-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CN=CS1)S

Description

1-(1,3-Thiazol-5-yl)ethane-1-thiol is a sulfur-containing heterocyclic compound featuring a thiazole ring substituted with an ethanethiol group at the 5-position. Thiazoles are known for their diverse applications in medicinal chemistry, agrochemicals, and materials science due to their electronic and steric properties. Its molecular formula is C₅H₇N₂S₂, and it is structurally related to bioactive thiazole derivatives, such as antifungal and antioxidant agents .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(1,3-Thiazol-5-yl)ethane-1-thiol typically involves the condensation of carbon disulfide with α-aminonitriles, leading to the formation of 2-mercapto-5-amino thiazoles. These intermediates can then be further modified to produce the desired compound .

Industrial Production Methods: Industrial production methods for 1-(1,3-Thiazol-5-yl)ethane-1-thiol are not extensively documented. the general approach involves large-scale synthesis using similar condensation reactions, followed by purification processes such as recrystallization and chromatography to achieve high purity .

Chemical Reactions Analysis

Types of Reactions: 1-(1,3-Thiazol-5-yl)ethane-1-thiol undergoes various chemical reactions, including:

Oxidation: The thiol group can be oxidized to form disulfides.

Substitution: The thiazole ring can participate in electrophilic and nucleophilic substitution reactions.

Reduction: The compound can be reduced under specific conditions to modify the thiazole ring or the thiol group.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide or other oxidizing agents.

Substitution: Halogenating agents, nucleophiles, and electrophiles.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Major Products Formed:

Disulfides: Formed from the oxidation of the thiol group.

Substituted Thiazoles: Formed from substitution reactions on the thiazole ring.

Scientific Research Applications

1-(1,3-Thiazol-5-yl)ethane-1-thiol has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex thiazole derivatives.

Biology: Investigated for its potential antimicrobial, antifungal, and anticancer properties.

Medicine: Explored for its role in drug development, particularly in designing new therapeutic agents.

Industry: Utilized in the production of agrochemicals, photographic sensitizers, and rubber vulcanization agents

Mechanism of Action

The mechanism of action of 1-(1,3-Thiazol-5-yl)ethane-1-thiol involves its interaction with various molecular targets and pathways:

Molecular Targets: The compound can interact with enzymes and proteins, potentially inhibiting their activity.

Pathways Involved: It may interfere with metabolic pathways, leading to antimicrobial or anticancer effects.

Comparison with Similar Compounds

Comparison with Similar Thiazole Derivatives

Structural Analogues and Substituent Effects

The following table summarizes key structural analogues of 1-(1,3-Thiazol-5-yl)ethane-1-thiol and their distinguishing features:

Compound Name	Substituents/Modifications	Key Properties/Applications	Reference
1-(4-Methyl-2-phenyl-1,3-thiazol-5-yl)ethanone	Phenyl and methyl groups at thiazole positions	Used in organic synthesis; higher lipophilicity due to phenyl group
1-[2-(4-Nitrophenyl)-1,3-thiazol-5-yl]acetone	Nitrophenyl and ketone groups	Intermediate for pharmaceuticals; nitro group enhances electron-withdrawing effects
1-(4-Ethyl-2-methyl-1,3-thiazol-5-yl)methanamine	Ethyl, methyl, and amine groups	Potential bioactivity in CNS-targeting ligands; amine group increases solubility
1-[2-(1,3-Dioxolan-2-yl)-1,3-thiazol-5-yl]ethan-1-ol	Dioxolane-protected diol	Enhanced stability for drug delivery; alcohol group improves hydrogen bonding
1-(1,3-Thiazol-5-yl)ethane-1-thiol	Thiol (-SH) at ethane position	High reactivity for disulfide formation; potential antioxidant activity

Key Observations :

• Electronic Effects : Electron-withdrawing groups (e.g., nitro in ) reduce electron density on the thiazole ring, altering reactivity in electrophilic substitutions.
• Solubility : Polar substituents (e.g., -OH in , -SH in the target compound) improve aqueous solubility compared to lipophilic groups (e.g., phenyl in ).

Physicochemical Properties

• Boiling Point/Melting Point : Thiol derivatives generally have lower melting points than their ketone or amine counterparts due to weaker intermolecular forces (e.g., -SH vs. -NH₂ or -CO-) .
• Stability : Thiols are prone to oxidation, forming disulfides, whereas dioxolane-protected derivatives () show improved stability under acidic conditions.

Biological Activity

1-(1,3-Thiazol-5-yl)ethane-1-thiol is a thiazole derivative that has garnered attention for its diverse biological activities, particularly in antimicrobial, antifungal, and anticancer applications. This article summarizes the current understanding of its biological activity, including mechanisms of action, relevant case studies, and a comparative analysis of its efficacy against various biological targets.

Chemical Structure and Properties

The compound 1-(1,3-Thiazol-5-yl)ethane-1-thiol features a thiazole ring bonded to an ethane thiol group. Its chemical structure allows it to participate in various biochemical interactions due to the presence of sulfur, which is critical for its biological activity.

The biological activity of 1-(1,3-Thiazol-5-yl)ethane-1-thiol can be attributed to several mechanisms:

• Enzyme Inhibition : The compound interacts with specific enzymes and proteins, potentially inhibiting their activity. This interaction can disrupt critical biochemical pathways involved in cell proliferation and survival.
• Reactive Oxygen Species (ROS) Generation : It may induce oxidative stress in cells by generating ROS, leading to cell death in susceptible organisms.
• Antimicrobial Activity : The thiazole moiety is known for its ability to disrupt microbial cell membranes and inhibit essential cellular processes.

Antimicrobial and Antifungal Properties

Research indicates that 1-(1,3-Thiazol-5-yl)ethane-1-thiol exhibits significant antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as antifungal properties.

Microorganism	Activity	Reference
Staphylococcus aureus	MIC 7.8 µg/mL
Escherichia coli	MIC 15.6 µg/mL
Candida albicans	Effective at low concentrations

In a comparative study, derivatives of thiazole compounds demonstrated enhanced antibacterial effects compared to traditional antibiotics like oxytetracycline, showcasing a twofold to sixteenfold increase in efficacy against tested strains .

Anticancer Activity

The anticancer potential of 1-(1,3-Thiazol-5-yl)ethane-1-thiol has been explored in various studies. For instance, it has shown promising results in inhibiting the proliferation of cancer cell lines:

Cell Line	IC50 (µM)	Effect
SUIT-2	10.8	Significant inhibition
Panc-1	5.11	Strong antiproliferative effect

These findings suggest that the compound could serve as a lead structure for developing new anticancer agents .

Case Studies

Several studies have highlighted the biological activities of thiazole derivatives similar to 1-(1,3-Thiazol-5-yl)ethane-1-thiol:

• Anticancer Studies : A series of imidazo[2,1-b][1,3,4]thiadiazole derivatives were synthesized and evaluated for their antiproliferative effects on pancreatic cancer cells. The most active compounds exhibited IC50 values between 5.11 µM and 10.8 µM against various cancer cell lines .
• Antibacterial Studies : Another study focused on novel thiazole derivatives showed enhanced antibacterial activity against Staphylococcus aureus and Pseudomonas aeruginosa, with MIC values significantly lower than those of established antibiotics .